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Note on Edoxaban Safety: One analysis of the FDA Adverse Event Reporting System (FAERS) found

edoxaban had the highest reporting ratio for major hemorrhages [4]. However, a large multinational cohort

study found no substantial difference in major bleeding between edoxaban and other DOACs [1]. This

discrepancy may arise from different study methodologies.

Key Experimental Data and Methodologies

The conclusions above are drawn from large-scale observational studies and meta-analyses that emulate head-

to-head comparisons. The following outlines the design of the primary studies cited.

Multinational Population-Based Cohort Study

This study provides the most direct head-to-head comparison for all four DOACs.

Objective: To compare the effectiveness and safety of apixaban, dabigatran, edoxaban, and

rivaroxaban in routine clinical practice [1].
Data Source: Five standardized electronic healthcare databases covering 221 million people in France,

Germany, the UK, and the US [1].
Study Population: 527,226 patients with AF who were new users of a DOAC [1].

Methodology:
A cohort study design was used.

Hazard ratios (HRs) for outcomes were estimated within each database using a Cox regression
model, which accounts for varying patient follow-up times.

To minimize bias, the analysis was stratified by propensity score, helping to balance measured
patient characteristics across the different DOAC groups.

Database-specific results were pooled using a random-effects model to provide an overall
estimate [1].
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Nationwide Cohort Study from Belgium

This study offers long-term data and compares DOACs against Vitamin K Antagonists (VKAs) and each other.

Objective: To investigate the long-term risk-benefit profiles of DOACs compared to VKAs and to

perform direct head-to-head comparisons between individual DOACs [2].
Data Source: Belgian nationwide data, including claims data and hospital discharge records [2].

Study Population: 254,478 AF patients initiating anticoagulation between 2013 and 2019 [2].
Methodology:

To control for confounding, researchers used Inverse Probability of Treatment Weighting
(IPTW), creating a pseudo-population where treatment assignment was independent of measured

patient characteristics.
Weighted Cox regression models were then used to estimate Hazard Ratios (HRs) for the

outcomes of interest [2].

Critical Safety Consideration: Mechanical Valves

A crucial finding from the evidence is that DOACs are not safe for patients with mechanical heart valves.

Evidence: A systematic review and meta-analysis of randomized controlled trials (RCTs) concluded that

DOACs significantly increase the risk of ischemic stroke and thromboembolism in patients with
mechanical valve replacements compared to warfarin. There was no significant difference in major

hemorrhage risk [5].
Clinical Implication: Warfarin remains the standard of care for anticoagulation in patients with

mechanical prosthetic heart valves. DOACs should be avoided in this population [5].

Interpretation Guide for the Evidence

The relationship between different types of studies and clinical decision-making can be visualized as follows.

Real-world evidence, like the studies cited here, complements data from Randomized Controlled Trials (RCTs)

to inform clinical guidelines.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1125576/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1125576/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1125576/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1125576/full
https://pubmed.ncbi.nlm.nih.gov/40525009/
https://pubmed.ncbi.nlm.nih.gov/40525009/
https://www.smolecule.com/products/s548875?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Randomized Controlled Trials (RCTs)

High Internal Validity
Proves Efficacy

Real-World Evidence (RWE)

Broad Generalizability
Shows Effectiveness

Clinical Practice Guidelines

Informed Patient Care

Click to download full resolution via product page

How to Evaluate the Evidence

When reviewing these findings, consider:

Hierarchy of Evidence: The findings are primarily from observational studies, which sit below RCTs in
the hierarchy of evidence. However, they provide crucial "real-world" data on effectiveness in diverse

patient populations [2].
Residual Confounding: A key limitation of observational studies is the potential for residual
confounding, meaning that unmeasured factors could influence the results [1].
Consistency of Findings: The consistent signal across multiple large, high-quality studies that

apixaban has a lower risk of GI bleeding and rivaroxaban a higher risk of major bleeding strengthens
the credibility of these findings [1] [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative Research
Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36315950/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1125576/full
https://www.sciencedirect.com/science/article/pii/S2473952922008680
https://www.sciencedirect.com/science/article/pii/S1052305724006165
https://pubmed.ncbi.nlm.nih.gov/40525009/
https://www.smolecule.com/products/b548875#edoxaban-vs-apixaban-rivaroxaban-dabigatran-efficacy-safety
https://www.smolecule.com/products/b548875#edoxaban-vs-apixaban-rivaroxaban-dabigatran-efficacy-safety
https://www.smolecule.com/products/b548875#edoxaban-vs-apixaban-rivaroxaban-dabigatran-efficacy-safety
https://www.smolecule.com/products/b548875#edoxaban-vs-apixaban-rivaroxaban-dabigatran-efficacy-safety
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548875?utm_src=pdf-bulk
https://www.smolecule.com/products/s548875?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

